Cas no 57068-48-1 (Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-)

Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)- structure
57068-48-1 structure
Product Name:Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-
CAS No:57068-48-1
MF:C15H24N2O2
MW:264.363264083862
CID:346613
PubChem ID:21323599
Update Time:2025-04-19

Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxamide, N-butyl-N-(4,5-dimethyl-2-oxazolyl)-
    • N-butyl-N-(4,5-dimethyl-1,3-oxazol-2-yl)cyclopentanecarboxamide
    • N-Butyl-N-(4,5-dimethyloxazol-2-yl)cyclopentanecarboxamide
    • DTXSID00612384
    • SCHEMBL11530045
    • 57068-48-1
    • Inchi: 1S/C15H24N2O2/c1-4-5-10-17(14(18)13-8-6-7-9-13)15-16-11(2)12(3)19-15/h13H,4-10H2,1-3H3
    • InChI Key: NQUSAQJKSNTKED-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1)N(C1=NC(C)=C(C)O1)CCCC

Computed Properties

  • Exact Mass: 264.18392
  • Monoisotopic Mass: 264.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.34
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